PEG Linkers
  • Biotin-PEG6-hydrazide
    Biotin-PEG6-hydrazide
    • Cat. No.:
    • B1192321
    • CAS No.:
    • Molecular Formula:
    • C25H47N5O9S
    • Molecular Weight:
    • 593.7 g/mol
    Description
    Biotin-PEG6-hydrazide is a hydrazide-activated biotinylation reagent used to label glycoproteins, carbohydrate-containing compounds that have oxidizable sugars or aldehydes. Hydrazine moiety reacts with an aldeh...
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  • Biotin-PEG8-acid
    Biotin-PEG8-acid
    • Cat. No.:
    • B1192322
    • CAS No.:
    • Molecular Formula:
    • C29H53N3O12S
    • Molecular Weight:
    • 667.8 g/mol
    Description
    Biotin-PEG8-acid is a heterobiofunctional biotin PEG derivative containing a carboxylic acid group. The hydrophilic PEG spacer arm imparts water solubility that is transferred to the biotinylated molecule. PEG L...
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  • Bis-PEG1-acid
    Bis-PEG1-acid
    • Cat. No.:
    • B1667456
    • CAS No.:
    • 5961-83-1
    • Molecular Formula:
    • C6H10O5
    • Molecular Weight:
    • 162.14 g/mol
    Description
    Bis-PEG1-acid is a PEG derivative containing two terminal carboxylic acid groups. The terminal carboxylic acids can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a...
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  • Bis-PEG2-acid
    Bis-PEG2-acid
    • Cat. No.:
    • B1667458
    • CAS No.:
    • 19364-66-0
    • Molecular Formula:
    • C8H14O6
    • Molecular Weight:
    • 206.19 g/mol
    Description
    Bis-PEG2-acid is a PEG derivative containing two terminal carboxylic acid groups. The hydrophilic PEG spacer increases solubility in aqueous media. The terminal carboxylic acids can be reacted with primary amine...
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  • Bis-PEG3-acid
    Bis-PEG3-acid
    • Cat. No.:
    • B1667460
    • CAS No.:
    • Molecular Formula:
    • C10H18O7
    • Molecular Weight:
    • 250.25 g/mol
    Description
    Bis-PEG3-acid is a PEG derivative containing two terminal carboxylic acid groups. The terminal carboxylic acids can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a...
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  • Bis-PEG4-acid
    Bis-PEG4-acid
    • Cat. No.:
    • B1667461
    • CAS No.:
    • Molecular Formula:
    • C12H22O8
    • Molecular Weight:
    • 294.30 g/mol
    Description
    Bis-PEG4-acid is a PEG derivative containing two terminal carboxylic acid groups. The terminal carboxylic acids can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a...
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  • Bis-PEG5-acid
    Bis-PEG5-acid
    • Cat. No.:
    • B1667462
    • CAS No.:
    • 439114-13-3
    • Molecular Formula:
    • C14H26O9
    • Molecular Weight:
    • 338.35 g/mol
    Description
    Bis-PEG5-acid is a PEG derivative containing two terminal carboxylic acid groups. The terminal carboxylic acids can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form ...
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  • Bis-PEG7-acid
    Bis-PEG7-acid
    • Cat. No.:
    • B1667464
    • CAS No.:
    • Molecular Formula:
    • C18H34O11
    • Molecular Weight:
    • 426.5 g/mol
    Description
    Bis-PEG7-acid is a PEG derivative containing two terminal carboxylic acid groups. The terminal carboxylic acids can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a...
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  • Biotin-PEG6-Boc
    Biotin-PEG6-Boc
    • Cat. No.:
    • B8106367
    • CAS No.:
    • Molecular Formula:
    • C29H53N3O10S
    • Molecular Weight:
    • 635.8 g/mol
    Description
    Biotin-PEG6-Boc is a useful research compound. Its molecular formula is C29H53N3O10S and its molecular weight is 635.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Biotin-PEG6-Boc suitabl...
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  • Biotin-PEG7-thiourea
    Biotin-PEG7-thiourea
    • Cat. No.:
    • B8106378
    • CAS No.:
    • Molecular Formula:
    • C27H51N5O9S2
    • Molecular Weight:
    • 653.9 g/mol
    Description
    Biotin-PEG7-thiourea is a useful research compound. Its molecular formula is C27H51N5O9S2 and its molecular weight is 653.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Biotin-PEG7-thiour...
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